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Compound of Interest

Compound Name: Acetylcholine-d9 Chloride
CAS No.: 344298-95-9
Cat. No.: B562963

Get Quote

Executive Summary

Acetylcholine-d9 (ACh-d9) Chloride is a stable isotope-labeled analog of the neurotransmitter
acetylcholine, primarily utilized as an Internal Standard (IS) in Liquid Chromatography-Tandem
Mass Spectrometry (LC-MS/MS). While its chemical toxicity mirrors that of unlabeled
acetylcholine (a parasympathomimetic agent), its primary handling challenge lies in its extreme
hygroscopicity. Moisture absorption not only alters the effective mass—compromising
guantitative precision—but also accelerates hydrolysis.

This guide synthesizes safety data with high-precision handling protocols to ensure both
operator safety and data integrity.

Chemical Profile & Safety Assessment

The following data characterizes the N,N,N-trimethyl-d9 isotopologue.
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Parameter Specification

Chemical Name Acetylcholine-d9 Chloride (N,N,N-trimethyl-d9)
CAS Number 344298-95-9

Formula C7H7D9CINO2

Molecular Weight 190.72 g/mol

Appearance White to off-white crystalline powder

Highly soluble in water, ethanol; soluble in

Solubility
DMSO

Stability Hygroscopic; Sensitive to hydrolysis at pH > 4.0

Hazard Identification (GHS Classification)

ACh-d9 is a potent pharmacological agent. Inhalation of dust can trigger cholinergic effects
(bradycardia, salivation).

Signal Word: WARNING

H315: Causes skin irritation.[1][2][3]

H319: Causes serious eye irritation.[1]

H335: May cause respiratory irritation.[1][4]

Expert Handling & Storage Protocol

The Core Challenge: Acetylcholine chloride is deliquescent. If the vial is opened while cold,
condensation will form immediately, initiating hydrolysis of the ester bond and rendering the
standard inaccurate.

Storage Logic

e Long-term: -20°C (Desiccated). Prevents spontaneous hydrolysis.

e Working Solution: +4°C (Acidified). Acetylcholine is most stable at pH 3.0-4.0.
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Handling Workflow (DOT Diagram)

The following decision tree illustrates the critical temperature equilibration step often missed by
junior analysts.

Remove Vial from -20°C

Inspect Parafilm/Seal

eal Intact

CRITICAL FAILURE POINT |

Equilibrate to RT (Desiccator)
Min. 45 mins

No Condensation

Open in Fume Hood

Rapid Weighing
(<30% Humidity)

;

Dissolve in 0.1% Formic Acid

Aliguot & Flash Freeze
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Figure 1: Temperature equilibration workflow to prevent moisture-induced degradation.

Analytical Application: LC-MS/MS Quantification

Scientific Rationale: To quantify endogenous acetylcholine (ACh) in biological matrices (brain
microdialysate, plasma), ACh-d9 is used to normalize for matrix effects and ionization
efficiency. Because ACh is highly polar, Reverse Phase (C18) chromatography often fails to
retain it.[5] HILIC (Hydrophilic Interaction Liquid Chromatography) is the industry standard for
retention.

Reagent Preparation

e Stock Solution (1 mg/mL): Dissolve ACh-d9 powder in 0.1% Formic Acid in Water.
o Why? Acidic pH stabilizes the ester bond. Neutral water leads to degradation within hours.
o Working Internal Standard (IS): Dilute Stock to 100 ng/mL in Acetonitrile (ACN).

o Why? High organic content matches the HILIC initial mobile phase, preventing peak
broadening.

Sample Preparation (Protein Precipitation)

e Sample: 50 pL Plasma/Tissue Homogenate.

Spike: Add 10 pL ACh-d9 Working IS.

Precipitate: Add 150 pL cold Acetonitrile (containing 0.1% Formic Acid).

Vortex/Centrifuge: 10 min at 10,000 x g.

Supernatant: Transfer to autosampler vial.

LC-MS/MS Method Parameters

e Column: HILIC Silica or Amide (e.g., 2.1 x 100 mm, 1.7 pm).
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e Mobile Phase A: 10 mM Ammonium Formate + 0.1% Formic Acid in Water.
» Mobile Phase B: Acetonitrile + 0.1% Formic Acid.
e Transitions (MRM):

o Target (ACh): 146.1

87.1

o IS (ACh-d9): 155.1

87.1 (Common fragment: trimethylammonium loss).

Analytical Workflow (DOT Diagram)
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Figure 2: Isotope Dilution Mass Spectrometry workflow ensuring matrix normalization.

Self-Validating System Suitability Test (SST)

Before running unknown samples, inject a "Zero Sample" (Matrix + IS only) and a "Double
Blank" (Matrix only).

e Pass Criteria:
o ACh-d9 peak area stability < 5% RSD over 5 injections.
o No interference in the ACh-d9 channel from the native ACh (cross-talk check).

o Retention time drift < 0.1 min.

Emergency Response & Disposal
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Scenario Action Protocol

) Wash with soap and water for 15 min. ACh-d9 is
Skin Contact . L
transdermal; monitor for muscle twitching.

Rinse cautiously with water for 15 min.[3]
Eye Contact
Remove contact lenses.[2][3][4][6]

Move to fresh air.[2][3][4][6] If wheezing occurs
Inhalation (cholinergic bronchoconstriction), seek medical
help.

Do not sweep dry dust. Dampen with water to

Spill Cleanup ) o ]
avoid aerosolization, then wipe.
_ Incinerate as hazardous chemical waste
Disposal . . .
containing nitrogen and chlorine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Technical Whitepaper: Safe Handling and Analytical
Application of Acetylcholine-d9 Chloride]. BenchChem, [2026]. [Online PDF]. Available at:
[https://Iwww.benchchem.com/product/b562963/docs#technical-whitepaper-safe-handling-
and-analytical-application-of-acetylcholine-d9-chloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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